Cas no 2137570-31-9 (1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2137570-31-9
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 6034964
• PubChem ID: 165473764
• Update Time: 2025-05-21

1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine
• 2137570-31-9
• EN300-1109432
• 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C7H10N6/c1-12-5-9-10-7(12)4-13-3-2-6(8)11-13/h2-3,5H,4H2,1H3,(H2,8,11)
• InChI Key： KCDMVIZFAFTYIK-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1=NN=CN1C

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine

Introduction to 1-(4-Methyl-4H-1,2,4-Triazol-3-Yl)Methyl-1H-Pyrazol-3-Amine (CAS No. 2137570-31-9)

The compound 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-pyrazol-3-amine (CAS No. 2137570-31-9) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique structural and functional properties. The molecule combines two important heterocyclic systems: the pyrazole ring and the triazole ring, connected via a methyl group. This combination makes it a promising candidate for drug discovery and material science.

The structural uniqueness of this compound lies in its ability to form hydrogen bonds and exhibit π–π interactions due to the presence of the pyrazole and triazole rings. These properties are crucial for its potential applications in medicinal chemistry, where such interactions play a vital role in drug-receptor binding. Recent studies have highlighted the importance of such heterocyclic compounds in designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of the pyrazole derivative followed by its coupling with the triazole moiety. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods and microwave-assisted synthesis have significantly improved the efficiency of its production.

In terms of application, this compound has shown promising results in preliminary biological assays. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzymes associated with inflammatory pathways. Additionally, its ability to modulate receptor activity suggests its role in developing new treatments for chronic diseases. The integration of computational chemistry techniques has further enhanced our understanding of its pharmacokinetic properties, paving the way for its use in preclinical trials.

The latest research on this compound has also focused on its stability under various environmental conditions. Understanding its degradation pathways is essential for ensuring its safety and efficacy when used in pharmaceutical formulations. Recent findings indicate that it exhibits good stability under physiological conditions, which is a critical factor for drug development.

In conclusion, 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-pyrazol-3-amine (CAS No. 2137570-31-9) represents a significant advancement in heterocyclic chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial applications. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation in medicine and beyond.